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Compound of Interest

Compound Name: Diethylene glycol diacetate

Cat. No.: B166463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the purity standards for research-

grade Diethylene glycol diacetate (DEGDA). It is intended to be a valuable resource for

researchers, scientists, and professionals in drug development who require a thorough

understanding of the quality attributes of this compound for their work. This document outlines

typical specifications, key analytical methodologies for purity assessment, and potential

impurities that may be present.

Introduction to Diethylene Glycol Diacetate in
Research
Diethylene glycol diacetate (CAS No. 628-68-2) is a diester of diethylene glycol and acetic

acid.[1] Its properties as a solvent and plasticizer make it a valuable excipient in various

pharmaceutical and research applications.[2] Ensuring the high purity of DEGDA is critical in

research and drug development to guarantee the reliability, reproducibility, and safety of

experimental outcomes. Impurities can introduce variability, interfere with analytical

measurements, and potentially exhibit toxicological effects.

Physicochemical Properties
A foundational aspect of defining purity is understanding the fundamental physical and

chemical characteristics of the compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b166463?utm_src=pdf-interest
https://www.benchchem.com/product/b166463?utm_src=pdf-body
https://www.benchchem.com/product/b166463?utm_src=pdf-body
https://www.benchchem.com/product/b166463?utm_src=pdf-body
https://spectrabase.com/compound/7QnO7Uh1lKT
https://www.selectscience.net/resource/gc-fid-determination-of-ethylene-glycol-and-diethylene-glycol-in-polyethylene-glycol-400-according-to-usp-monograph
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula C₈H₁₄O₅

Molecular Weight 190.19 g/mol

Appearance Clear, colorless liquid

Odor Mild, characteristic

Boiling Point 250 °C[3]

Melting Point 19 °C[3]

Density 1.101 g/mL at 25 °C

Refractive Index (n20/D) 1.431

Solubility Miscible with many organic solvents.

Purity Specifications for Research-Grade Diethylene
Glycol Diacetate
While a universally adopted monograph for "research-grade" Diethylene glycol diacetate may

not be formally established by all pharmacopeias, a high degree of purity is expected. The

following table summarizes typical specifications based on commercially available high-purity

grades and analytical best practices.
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Parameter Specification Test Method

Assay (Purity) ≥ 98.0% (GC)[4]
Gas Chromatography (GC-

FID)

Identity Conforms to reference spectra FTIR, ¹H NMR

Water Content ≤ 0.1% Karl Fischer Titration

Acidity (as Acetic Acid) ≤ 0.05% Titration

Diethylene Glycol ≤ 0.1% GC-FID or HPLC

Heavy Metals (as Pb) ≤ 10 ppm
ICP-MS or Colorimetric

Method

Residue on Ignition ≤ 0.01% Gravimetric

Potential Impurities
The primary impurities in Diethylene glycol diacetate often stem from the synthesis process,

which typically involves the esterification of diethylene glycol with acetic acid.

A logical workflow for identifying and controlling these impurities is crucial.
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Impurity Profile Management for DEGDA

Synthesis Process
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Analytical Workflow for DEGDA Purity Assessment

Purity and Identity Tests

Sample

Assay & Impurities (GC-FID) Non-volatile Impurities (HPLC) Water Content (Karl Fischer) Identity Confirmation (FTIR/NMR)

Certificate of Analysis

Assay (%) Impurity Profile Water (%) Structural Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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